Cas no 1804495-66-6 (4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carboxaldehyde)

• Product Name: 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carboxaldehyde
• CAS No: 1804495-66-6
• MF: C₇H₃ClF₂N₂O₃
• MW: 236.560127496719
• CID: 4873084
• Update Time: 2025-05-23

4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C7H3ClF2N2O3/c8-4-1-5(12(14)15)11-6(7(9)10)3(4)2-13/h1-2,7H
• InChI Key： DKHWCUJWQJPBME-UHFFFAOYSA-N
• SMILES： ClC1C=C([N+](=O)[O-])N=C(C(F)F)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carboxaldehyde

4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carboxaldehyde (CAS No. 1804495-66-6): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carboxaldehyde, with the chemical identifier CAS No. 1804495-66-6, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aldehyde serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a nitro group, a chloro substituent, and a difluoromethyl group, contribute to its versatility and reactivity, making it an invaluable building block for medicinal chemists.

The< strong>nitro group in the molecule is a well-known pharmacophore that can influence both the electronic properties and the metabolic fate of the compound. In pharmaceutical applications, nitro groups are often utilized to enhance binding affinity to biological targets or to introduce functional handles for further chemical modifications. The presence of a< strong>chloro substituent further enhances the reactivity of the molecule, allowing for nucleophilic aromatic substitution reactions that can be leveraged in multi-step synthetic pathways. Additionally, the< strong>difluoromethyl group is recognized for its ability to improve metabolic stability and binding interactions with biological receptors, making it a popular choice in drug design.

In recent years, there has been growing interest in developing new methodologies for incorporating fluorinated moieties into drug candidates due to their favorable pharmacokinetic properties. The< strong>4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carboxaldehyde CAS No. 1804495-66-6 is particularly noteworthy in this context, as it provides a synthetic entry point to access a wide range of fluorinated pyridine derivatives. These derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The utility of this compound has been highlighted in several cutting-edge research studies. For instance, researchers have demonstrated its role in synthesizing novel kinase inhibitors targeting aberrantly activated signaling pathways in cancer cells. The< strong>nitro group and< strong>difluoromethyl group within the molecule contribute to enhanced binding affinity and selectivity towards these kinases. Furthermore, the< strong>chloro substituent allows for further derivatization, enabling fine-tuning of the pharmacological properties of the final drug candidates.

In another study, scientists have explored the use of< strong>4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carboxaldehyde CAS No. 1804495-66-6 as a precursor for developing antiviral agents. The structural motifs present in this compound are reminiscent of known antiviral scaffolds, suggesting its potential as a lead compound for further optimization. The< strong>nitro group,< strong>chloro substituent, and< strong>difluoromethyl group collectively contribute to its ability to interact with viral targets and disrupt essential viral life cycles.

The synthesis of< strong>4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carboxaldehyde CAS No. 1804495-66-6 involves multi-step organic transformations that showcase modern synthetic techniques. Advanced catalytic methods and transition-metal-catalyzed reactions have been employed to achieve high yields and selectivity in its preparation. These synthetic strategies not only highlight the versatility of this intermediate but also demonstrate the progress made in pharmaceutical synthesis over recent years.

The growing demand for high-quality intermediates like< strong>4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carboxaldehyde CAS No. 1804495-66-6 underscores the importance of robust supply chains and reliable manufacturing processes in the pharmaceutical industry. Manufacturers specializing in fine chemicals have invested heavily in optimizing production methodologies to meet these demands while adhering to stringent quality control standards.

In conclusion, 4-Chloro-2-(difluoromethyl)-6-nitropyridine-3-carboxaldehyde CAS No. 1804495-66-6 stands as a testament to the ingenuity and innovation prevalent in modern pharmaceutical chemistry. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents across various disease areas. As research continues to uncover new applications and synthetic strategies involving this compound, its significance is poised to grow even further.